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Compound of Interest

Compound Name: Lasiol

Cat. No.: B145620 Get Quote

Disclaimer: Lasiol (2,3,6-Trimethyl-5-hepten-1-ol) is a specialty chemical with limited publicly

available safety and toxicity data. Therefore, it must be handled with the utmost caution,

treating it as a substance with unknown but potential hazards. The following guidelines are

based on general best practices for handling flammable organic compounds with unknown

toxicity and are intended to provide a robust framework for ensuring laboratory safety.[1][2][3]

Always consult with your institution's Environmental Health and Safety (EHS) department

before commencing work.

Hazard Assessment and Key Properties
Given that Lasiol is a monoterpenoid alcohol, it should be assumed to be a flammable liquid

and a potential skin and eye irritant.[4] Until specific data is available, a conservative approach

is mandatory.

Assumed Properties Summary:
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Property Assumed Value/Classification

Physical State Liquid

Flammability
Assumed to be a flammable liquid. Keep away

from ignition sources.[4][5]

Toxicity Unknown. Treat as a toxic substance.[1]

Irritancy Potential skin and eye irritant.[6]

Routes of Exposure Inhalation, skin contact, eye contact, ingestion.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling Lasiol due to the lack of specific

hazard information. The following table summarizes the required PPE.

PPE Requirements for Handling Lasiol:
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Body Part Required PPE
Specifications and
Rationale

Eyes/Face
Safety Goggles and Face

Shield

Goggles are mandatory to

protect against splashes. A

face shield should be worn

over goggles when handling

larger quantities (>50 mL) or

when there is a significant

splash risk.[5][6][7]

Hands Chemical-Resistant Gloves

Nitrile gloves (minimum 4 mil

thickness) are generally

suitable for incidental contact.

For prolonged contact or

immersion, heavier-duty gloves

such as butyl rubber should be

considered. Always check the

glove manufacturer's

compatibility chart.[6][8]

Body
Flame-Resistant Laboratory

Coat

A lab coat made of cotton or

other flame-resistant material

is required to protect against

splashes and in case of fire.[6]

Respiratory
Use in a Certified Chemical

Fume Hood

All handling of Lasiol must be

conducted in a properly

functioning chemical fume

hood to minimize inhalation of

vapors.[4][6][9][10]

Feet Closed-Toe Shoes
Shoes must fully cover the feet

to protect against spills.[4]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of Lasiol in a laboratory

setting.
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Experimental Workflow for Lasiol:
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Preparation

Handling

Cleanup & Disposal

Consult SDS/Safety Info

Assemble all required PPE

Prepare work area in fume hood

Don appropriate PPE

Transfer Lasiol in fume hood

Keep container closed when not in use

Perform experimental procedure

Segregate Lasiol waste

Label waste container appropriately

Clean work area and equipment

Doff and dispose/clean PPE

Wash hands thoroughly
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Waste Generation Collection & Segregation

Final Disposal

Liquid Lasiol Waste Labeled 'Flammable Organic Waste' Container

Contaminated Solids (gloves, wipes) Labeled 'Solid Chemical Waste' Bag/Container

Arrange Pickup by EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b145620#personal-protective-equipment-for-handling-
lasiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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